4-(2-Hydroxymethylphenyl)-2-nitrophenol

• IUPAC Name: 4-[2-(hydroxymethyl)phenyl]-2-nitrophenol
• InChI: InChI=1S/C13H11NO4/c15-8-10-3-1-2-4-11(10)9-5-6-13(16)12(7-9)14(17)18/h1-7,15-16H,8H2
• InChI Key: CGDXIRYRDBRAPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C13H11NO4
• DSSTOX Substance ID: DTXSID10686233
• Molecular Weight: 245.23 g/mol
• CAS No.: 1261945-33-8

Description

4-(2-Hydroxymethylphenyl)-2-nitrophenol is an organic compound that features both hydroxyl and nitro functional groups attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Hydroxymethylphenyl)-2-nitrophenol typically involves the nitration of 2-hydroxymethylphenol. The reaction is carried out under controlled conditions to ensure the selective introduction of the nitro group at the desired position on the benzene ring. Common reagents used in this process include nitric acid and sulfuric acid, which act as nitrating agents.

Industrial Production Methods

In an industrial setting, the production of 4-(2-Hydroxymethylphenyl)-2-nitrophenol may involve large-scale nitration reactions using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature and concentration, to optimize yield and purity. Additionally, the use of catalysts and advanced purification techniques can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(2-Hydroxymethylphenyl)-2-nitrophenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, leading to the formation of ethers or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides or acyl chlorides are used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of 4-(2-formylphenyl)-2-nitrophenol or 4-(2-carboxyphenyl)-2-nitrophenol.

Reduction: Formation of 4-(2-hydroxymethylphenyl)-2-aminophenol.

Substitution: Formation of 4-(2-alkoxymethylphenyl)-2-nitrophenol or 4-(2-acetoxymethylphenyl)-2-nitrophenol.

Scientific Research Applications

4-(2-Hydroxymethylphenyl)-2-nitrophenol has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-(2-Hydroxymethylphenyl)-2-nitrophenol involves its interaction with various molecular targets and pathways. The hydroxyl and nitro groups play a crucial role in its reactivity and biological activity. For instance, the nitro group can undergo reduction to form an amino group, which can then interact with biological macromolecules such as proteins and nucleic acids. Additionally, the hydroxyl group can form hydrogen bonds, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

4-(2-Hydroxymethylphenyl)-2-nitrophenol can be compared with other similar compounds, such as:

4-Hydroxy-2-nitrophenol: Lacks the hydroxymethyl group, resulting in different reactivity and applications.

2-Hydroxymethyl-4-nitrophenol:

4-(2-Hydroxymethylphenyl)-2-aminophenol: Reduced form with an amino group instead of a nitro group, leading to distinct biological activities.

The uniqueness of 4-(2-Hydroxymethylphenyl)-2-nitrophenol lies in its specific functional groups and their positions on the benzene ring, which confer unique chemical and biological properties.